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Introduction
YM155, also known as sepantronium bromide, is a potent small-molecule suppressant of

survivin, a member of the inhibitor of apoptosis (IAP) protein family. Survivin is overexpressed

in a wide range of human cancers and is associated with tumor progression, resistance to

therapy, and poor prognosis. By selectively inhibiting the expression of survivin, YM155

promotes apoptosis and inhibits cell proliferation in cancer cells, making it a promising

candidate for targeted cancer therapy. High-throughput screening (HTS) assays are crucial for

the identification and characterization of novel anti-cancer compounds like YM155. This

document provides detailed application notes and protocols for the use of YM155 in various

HTS formats.

Mechanism of Action and Signaling Pathway
YM155 primarily acts by suppressing the transcription of the BIRC5 gene, which encodes for

survivin. This leads to a downstream cascade of events culminating in apoptotic cell death. The

key signaling pathway affected by YM155 is the intrinsic apoptotic pathway.
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Caption: Signaling pathway of YM155 leading to apoptosis.
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Data Presentation: Quantitative HTS Data for YM155
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

YM155 in various cancer cell lines, as determined by high-throughput screening and other cell

viability assays.
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Cell Line Cancer Type IC50 (nM) Reference

ACT1
Anaplastic Thyroid

Cancer
3.24 [1]

THJ16T
Anaplastic Thyroid

Cancer
5.102 [1]

THJ29T
Anaplastic Thyroid

Cancer
18.6433 [1]

THJ11T
Anaplastic Thyroid

Cancer
73.387 [1]

CHLA-255 Neuroblastoma 8 [2]

NGP Neuroblastoma 9 [2]

NB-S-124 Neuroblastoma 77 [2]

LAN-6 Neuroblastoma 248 [2]

ACT1 (Colony

Forming Assay)

Anaplastic Thyroid

Cancer
9.11 [3]

THJ16T (Colony

Forming Assay)

Anaplastic Thyroid

Cancer
11.89 [3]

THJ11T (Colony

Forming Assay)

Anaplastic Thyroid

Cancer
20.99 [3]

THJ29T (Colony

Forming Assay)

Anaplastic Thyroid

Cancer
24.33 [3]

Multiple Cell Lines

(Mean GI50)
Various Cancers 15 [4]

SARS-CoV-2 PLpro

(in vitro)
N/A 2470 [5]

Note on Z'-Factor: A key parameter for validating the quality of an HTS assay is the Z'-factor,

which measures the statistical effect size. A Z'-factor between 0.5 and 1.0 is considered

excellent for HTS, indicating a large separation between positive and negative controls and low
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data variability.[6][7][8][9][10] While specific Z'-factor values for HTS assays involving YM155

are not consistently reported in the literature, a well-validated assay for survivin inhibitors

should aim for a Z'-factor within this range to ensure robustness and reliability. For instance, a

high-content screening assay for identifying reversers of a transformed phenotype reported a Z'

value of 0.79.

Experimental Protocols
High-Content Screening (HCS) Assay for Survivin
Expression
This protocol is adapted from a method used to screen for modulators of survivin levels.[11]

Objective: To quantify the effect of YM155 on survivin protein expression in cancer cells using

automated microscopy.

Experimental Workflow:
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High-Content Screening Workflow
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Survivin Promoter-Reporter Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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